Cas no 87956-83-0 (Ethanethioamide, N-(3-methoxyphenyl)-)
Ethanethioamide, N-(3-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanethioamide, N-(3-methoxyphenyl)-
- N-(3-methoxyphenyl)ethanethioamide
- DTXSID80728457
- 87956-83-0
- SCHEMBL17779151
-
- MDL: MFCD18431750
- Inchi: 1S/C9H11NOS/c1-7(12)10-8-4-3-5-9(6-8)11-2/h3-6H,1-2H3,(H,10,12)
- InChI Key: UMROHKYQRNMQOP-UHFFFAOYSA-N
- SMILES: S=C(C)NC1C=CC=C(C=1)OC
Computed Properties
- Exact Mass: 181.05613515g/mol
- Monoisotopic Mass: 181.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 53.4Ų
Ethanethioamide, N-(3-methoxyphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019125199-250mg |
N-(3-methoxyphenyl)ethanethioamide |
87956-83-0 | 95% | 250mg |
$203.84 | 2023-08-31 | |
| Alichem | A019125199-1g |
N-(3-methoxyphenyl)ethanethioamide |
87956-83-0 | 95% | 1g |
$521.00 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1745155-1g |
n-(3-Methoxyphenyl)ethanethioamide |
87956-83-0 | 98% | 1g |
¥4495.00 | 2024-04-27 |
Ethanethioamide, N-(3-methoxyphenyl)- Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on Ethanethioamide, N-(3-methoxyphenyl)-
Ethanethioamide, N-(3-methoxyphenyl)- (CAS No. 87956-83-0): A Comprehensive Overview in Modern Chemical Biology
Ethanethioamide, N-(3-methoxyphenyl)-, identified by its chemical abstracts service number CAS No. 87956-83-0, is a significant compound in the realm of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology. The presence of a methoxyphenyl group in its structure imparts specific electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.
The chemical structure of Ethanethioamide, N-(3-methoxyphenyl)- consists of an ethanethioamide core linked to a 3-methoxyphenyl moiety. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, which are pivotal in modulating various physiological processes. The methoxy group enhances lipophilicity and can influence metabolic stability, while the thioamide moiety often participates in hydrogen bonding and coordination interactions, crucial for binding affinity and specificity.
Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. Ethanethioamide, N-(3-methoxyphenyl)- exemplifies how structural modifications can lead to the discovery of potent pharmacological agents. Its derivatives have been explored for their potential in treating neurological disorders, inflammatory conditions, and even certain types of cancer. The ability to fine-tune its chemical properties makes it an attractive candidate for further investigation.
In vitro studies have demonstrated that derivatives of Ethanethioamide, N-(3-methoxyphenyl)- exhibit promising activity against various disease-related targets. For instance, some analogs have shown inhibitory effects on enzymes such as kinases and phosphodiesterases, which are key players in signal transduction pathways. Additionally, the compound's interaction with specific receptors has been investigated for its potential therapeutic benefits. These findings underscore the compound's versatility and its potential as a lead molecule in drug discovery pipelines.
The synthesis of Ethanethioamide, N-(3-methoxyphenyl)- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by condensation steps to form the thioamide bond. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to optimize the synthesis process. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring the compound's suitability for further applications.
The pharmacokinetic properties of Ethanethioamide, N-(3-methoxyphenyl)- are another critical aspect that has been extensively studied. Factors such as solubility, bioavailability, and metabolic stability play a crucial role in determining its efficacy as a drug candidate. Computational modeling and experimental techniques have been utilized to predict and assess these properties. Understanding these parameters is essential for optimizing dosing regimens and improving therapeutic outcomes.
One of the most exciting areas of research involving Ethanethioamide, N-(3-methoxyphenyl)- is its potential application in targeted therapy. By modifying its structure to enhance binding affinity to specific biological targets, it can be developed into a highly selective drug molecule. This approach aligns with the growing trend toward personalized medicine, where drugs are tailored to individual patient profiles based on their genetic makeup and disease characteristics.
The role of computational chemistry in studying Ethanethioamide, N-(3-methoxyphenyl)- cannot be overstated. Molecular docking simulations have been used to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into binding mechanisms and help guide the design of more effective derivatives. Additionally, machine learning algorithms have been employed to analyze large datasets containing structural and biological information, further enhancing our understanding of this compound's potential applications.
The future prospects for Ethanethioamide, N-(3-methoxyphenyl)- are promising given its unique structural features and versatile biological activities. Ongoing research aims to explore new derivatives that may exhibit improved efficacy and reduced side effects compared to existing treatments. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. As our knowledge of molecular interactions continues to grow, compounds like Ethanethioamide, N-(3-methoxyphenyl)- will continue to play a pivotal role in advancing therapeutic strategies.
87956-83-0 (Ethanethioamide, N-(3-methoxyphenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)